Cas no 2137664-14-1 (5-bromo-1-2-methyl-2-(propan-2-yloxy)propyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-2-methyl-2-(propan-2-yloxy)propyl-1H-1,2,4-triazol-3-amine
• CAS No: 2137664-14-1
• MF: C₉H₁₇BrN₄O
• MW: 277.161480665207
• CID: 6223184
• PubChem ID: 165481054
• Update Time: 2025-07-21

5-bromo-1-2-methyl-2-(propan-2-yloxy)propyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-2-methyl-2-(propan-2-yloxy)propyl-1H-1,2,4-triazol-3-amine
• 5-bromo-1-[2-methyl-2-(propan-2-yloxy)propyl]-1H-1,2,4-triazol-3-amine
• EN300-1113431
• 2137664-14-1

• Inchi： 1S/C9H17BrN4O/c1-6(2)15-9(3,4)5-14-7(10)12-8(11)13-14/h6H,5H2,1-4H3,(H2,11,13)
• InChI Key： MVPYRODMCWAHSM-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CC(C)(C)OC(C)C

Computed Properties

• Exact Mass: 276.05857g/mol
• Monoisotopic Mass: 276.05857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66Ų

Additional information on 5-bromo-1-2-methyl-2-(propan-2-yloxy)propyl-1H-1,2,4-triazol-3-amine

Introduction to 5-bromo-1-2-methyl-2-(propan-2-yloxy)propyl-1H-1,2,4-triazol-3-amine (CAS No. 2137664-14-1)

The compound 5-bromo-1-2-methyl-2-(propan-2-yloxy)propyl-1H-1,2,4-triazol-3-amine, identified by its CAS number 2137664-14-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a bromo substituent, a tertiary amine, and an ether linkage, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the exploration of triazole derivatives has been a focal point in synthetic organic chemistry and pharmacology. The 1H-1,2,4-triazol core is particularly noteworthy for its ability to act as a privileged scaffold in drug design. This heterocyclic system is known for its stability and reactivity, which allows for the facile introduction of diverse substituents to tailor its pharmacological properties. The specific configuration of 5-bromo-1-2-methyl-2-(propan-2-yloxy)propyl in this compound suggests a designed approach to enhance solubility and metabolic stability, key factors in the development of novel therapeutics.

One of the most compelling aspects of this compound is its structural complexity, which offers multiple sites for interaction with biological targets. The bromo group at the 5-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl systems or incorporating nitrogen-rich moieties, which are often found in bioactive molecules. Additionally, the propan-2-yloxy substituent introduces an alkyl ether moiety that can influence both the physical properties and the biological activity of the compound.

Recent studies have highlighted the importance of tertiary amines in drug discovery due to their ability to form stable hydrogen bonds and participate in salt formation. The amine group at the 3-position of the triazole ring in this compound could serve as a critical pharmacophore for receptor binding. Furthermore, the presence of a methyl group at the 1-position adds another layer of structural diversity, potentially affecting both lipophilicity and electronic properties. These features make 5-bromo-1-2-methyl-2-(propan-2-yloxy)propyl-1H-1,2,4-triazol-3-amine a promising candidate for further investigation.

The synthesis of this compound involves multiple steps that showcase modern organic synthesis techniques. The construction of the triazole ring can be achieved through cycloaddition reactions between organic azides and alkynes, a strategy that has gained widespread popularity due to its efficiency and selectivity. Subsequent functionalization with bromine atoms and other substituents requires careful optimization to ensure high yields and purity. The use of protecting groups and palladium-catalyzed cross-coupling reactions is often employed to achieve regioselective transformations.

In terms of biological activity, preliminary studies suggest that derivatives of this compound may exhibit interesting pharmacological profiles. The triazole scaffold is known to be present in several approved drugs with diverse therapeutic effects ranging from antifungal to anticancer agents. The specific arrangement of functional groups in 5-bromo-1-2-methyl-2-(propan-2-yloxy)propyl may confer unique interactions with biological targets such as enzymes or receptors. Further investigation into its biological activity will be essential to uncover potential therapeutic applications.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural features make it suitable for use as an intermediate in the synthesis of more complex molecules used in agrochemicals or specialty chemicals. Additionally, the versatility of its functional groups allows for modifications that could enhance its compatibility with various chemical systems. This adaptability underscores its value as a building block in synthetic chemistry.

As research continues to evolve, new methodologies for evaluating molecular interactions are being developed. Techniques such as high-throughput screening (HTS) and computational modeling are increasingly used to identify promising candidates like 5-bromo, 1, (methyl, propan, (alkoxy)propyl, 1H, 12, 4-triazol3-amine). These approaches enable researchers to rapidly assess biological activity and optimize molecular structures for improved efficacy and selectivity. The integration of these technologies with traditional synthetic methods will be crucial in advancing drug discovery efforts.

The future prospects for this compound are promising given its structural complexity and potential biological relevance. Continued research into its pharmacological properties will be essential to determine its therapeutic value. Collaborative efforts between synthetic chemists and biologists will be necessary to fully exploit its potential applications. As our understanding of molecular interactions deepens， so too will our ability to design compounds with tailored properties.